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Compound of Interest

Compound Name: 2'-O-Methylguanosine

Cat. No.: B029766 Get Quote

For Immediate Implementation: This guide provides crucial safety and logistical information for

researchers, scientists, and drug development professionals working with 2'-O-
Methylguanosine. Adherence to these protocols is essential for ensuring a safe laboratory

environment and proper handling of this chemical.

2'-O-Methylguanosine is a modified nucleoside that requires careful handling due to its

potential hazards. The following procedures outline the necessary personal protective

equipment (PPE), operational plans for handling and disposal, and emergency first-aid

measures.

Hazard Identification and Personal Protective
Equipment (PPE)
According to safety data sheets, 2'-O-Methylguanosine is classified as an irritant and may be

harmful if swallowed or inhaled.[1][2] It can cause skin irritation, serious eye irritation, and

respiratory tract irritation.[1][2] Therefore, a comprehensive PPE strategy is mandatory.

Table 1: Recommended Personal Protective Equipment for Handling 2'-O-Methylguanosine
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PPE Category Item Specification

Eye and Face Protection Safety Goggles

Tightly fitting safety goggles or

chemical safety goggles

conforming to OSHA's 29 CFR

1910.133 or European

Standard EN166.[2][3]

Face Shield
Recommended when there is

a splash hazard.

Hand Protection Chemical-resistant Gloves

Impermeable gloves inspected

prior to use. The specific glove

material should be selected

based on the breakthrough

time and permeation rate for

the substance.[3]

Body Protection Laboratory Coat Standard laboratory coat.

Protective Clothing

Fire/flame resistant and

impervious clothing should be

worn to prevent skin exposure.

[2][3]

Respiratory Protection
NIOSH/MSHA or EN 149

Approved Respirator

Use a full-face respirator if

exposure limits are exceeded

or if irritation is experienced.[2]

[3] A NIOSH-approved

respirator is warranted under

certain conditions.[4]

Operational Plan: Step-by-Step Handling
Procedures
A systematic approach to handling 2'-O-Methylguanosine is critical to minimize exposure risk.

1. Preparation and Engineering Controls:
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Work in a well-ventilated area, preferably in a chemical fume hood.[1][3]

Ensure that an eyewash station and safety shower are readily accessible.[1]

Remove all sources of ignition.[3]

Keep the container tightly closed when not in use.[2]

2. Handling the Compound:

Avoid the formation of dust and aerosols.[1][3]

Do not breathe dust, fumes, gas, mist, vapors, or spray.[1][2]

Avoid contact with skin and eyes.[3]

Wash hands thoroughly after handling.[1][2]

Do not eat, drink, or smoke when using this product.[1][2]

3. Storage:

Store in a cool, dry, and well-ventilated place.[3]

Keep the container tightly sealed.[4]

Store locked up.[1][2]

Some suppliers recommend storage at -20°C.[5][6]

Disposal Plan: Managing 2'-O-Methylguanosine
Waste
Proper disposal of 2'-O-Methylguanosine and its containers is crucial to prevent

environmental contamination.

1. Waste Collection:
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Collect waste material in a suitable, closed container labeled for chemical waste.[2]

Do not allow the chemical to enter drains or watercourses.[1][3]

2. Disposal Procedure:

Dispose of contents and container in accordance with local, regional, and national

regulations.[1][2]

Contact a licensed professional waste disposal service to dispose of this material.

Emergency Procedures: Immediate First-Aid
Measures
In the event of exposure, immediate action is required.

Table 2: First-Aid Measures for 2'-O-Methylguanosine Exposure

Exposure Route First-Aid Procedure

Inhalation

Move the victim to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration and seek immediate medical

attention.[1][2][3]

Skin Contact

Take off contaminated clothing immediately.

Wash the affected area with soap and plenty of

water. Consult a physician.[1][2][3]

Eye Contact

Rinse cautiously with water for at least 15

minutes. Remove contact lenses if present and

easy to do. Continue rinsing and seek

immediate medical attention.[1][2][3]

Ingestion

Rinse mouth with water. Do NOT induce

vomiting. Call a poison center or doctor if you

feel unwell.[1][2][3]
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Safe Handling Workflow
The following diagram illustrates the key steps for the safe handling and disposal of 2'-O-
Methylguanosine.
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Workflow for Safe Handling of 2'-O-Methylguanosine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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